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Compound of Interest

Compound Name: GSK-2250665A

Cat. No.: B15545204 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison

of GSK-2250665A's Selectivity Profile.

GSK-2250665A is a potent inhibitor of Inducible T-cell Kinase (Itk), a member of the Tec family

of non-receptor tyrosine kinases.[1][2][3] The Tec kinase family, which also includes Bruton's

tyrosine kinase (Btk), Tec, Tyrosine-protein kinase Txk (also known as Rlk), and Bone marrow

tyrosine kinase on chromosome X (Bmx), plays a crucial role in the signaling pathways of

hematopoietic cells.[4] Understanding the selectivity profile of a kinase inhibitor is paramount

for predicting its biological effects and potential off-target activities. This guide provides a

comparative analysis of GSK-2250665A's cross-reactivity with other members of the Tec

kinase family, supported by available experimental data.

Quantitative Comparison of Inhibitory Activity
The selectivity of GSK-2250665A has been evaluated against a panel of kinases, including the

Tec family. The following table summarizes the inhibitory potency (pIC50) of GSK-2250665A
against Itk and its cross-reactivity with other Tec family members.
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Kinase Target Tec Family Member pIC50

Itk Yes ~9.2 (pKi)

Btk Yes 6.5

Tec Yes 6.6

Txk (Rlk) Yes 7.1

Bmx Yes 6.8

Aurora B No 6.4

Data sourced from Alder et al. (2013) and publicly available databases.[1][3][4] The pKi value

for Itk is noted, which is a measure of binding affinity, while pIC50 values are provided for the

other kinases, representing the negative logarithm of the half-maximal inhibitory concentration.

Tec Kinase Family and GSK-2250665A Inhibition
The following diagram illustrates the members of the Tec kinase family and highlights the

primary inhibitory action of GSK-2250665A on Itk.
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Tec Kinase Family Inhibition by GSK-2250665A

Tec Family Kinases

Itk Btk Tec Txk (Rlk) Bmx

GSK-2250665A

 Primary Target
(High Potency)

 Cross-reactivity
(Lower Potency)

 Cross-reactivity
(Lower Potency)

 Cross-reactivity
(Lower Potency)

 Cross-reactivity
(Lower Potency)

1. Prepare serial dilutions
of GSK-2250665A

2. Add purified kinase and
substrate to assay plate

3. Add inhibitor dilutions
to the plate

4. Initiate reaction by
adding ATP

5. Incubate at a controlled
temperature (e.g., 30°C)

6. Stop the reaction and
quantify substrate phosphorylation

7. Plot % inhibition vs.
inhibitor concentration to

determine IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15545204#gsk-2250665a-cross-reactivity-with-other-
tec-kinases]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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